N-benzyl-2,4-dichloro-5-[(dimethylamino)sulfonyl]benzamide

• IUPAC Name: N-benzyl-2,4-dichloro-5-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C16H16Cl2N2O3S/c1-20(2)24(22,23)15-8-12(13(17)9-14(15)18)16(21)19-10-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3,(H,19,21)
• InChI Key: DKXIXACATNZFFZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=C(C=C(C(=C1)C(=O)NCC2=CC=CC=C2)Cl)Cl
• Molecular Formula: C16H16Cl2N2O3S
• Molecular Weight: 387.3 g/mol
• Solubility: 47.1 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of compounds structurally related to "N-benzyl-2,4-dichloro-5-[(dimethylamino)sulfonyl]benzamide" often involves multistep chemical processes starting from basic aromatic or heteroaromatic compounds. For instance, compounds with similar structural features have been synthesized through reactions involving initial formation of intermediates like benzoylimino derivatives followed by reductions and cyclizations to introduce the sulfonyl and benzamide functionalities (Gangapuram & Redda, 2009).

Molecular Structure Analysis

The molecular structure of compounds similar to "N-benzyl-2,4-dichloro-5-[(dimethylamino)sulfonyl]benzamide" has been elucidated using techniques such as X-ray crystallography. These studies reveal the spatial arrangement of atoms within the molecule and how this influences its chemical reactivity and interactions. For example, X-ray analysis has provided detailed insights into the geometry and electronic distribution within the molecule, highlighting the planarity or non-planarity of aromatic systems and the orientation of functional groups (Guirado et al., 2002).

Scientific Research Applications

Morphology Control in Polycarbazole Based Bulk Heterojunction Solar Cells

A study by Chu et al. (2011) explored the use of dimethyl sulfoxide in controlling the morphology of polycarbazole-based solar cells, leading to improved photovoltaic performance. This highlights the role of similar compounds in enhancing solar cell efficiency through morphology optimization (Chu et al., 2011).

Herbicidal Activity of Benzamides

Research by Viste et al. (1970) identified dimethylpropynylbenzamides, a group of benzamides, as herbicidally active, demonstrating potential agricultural utility. This illustrates the agricultural applications of benzamide derivatives in controlling unwanted vegetation (Viste et al., 1970).

Crystal Structure and Fungicidal Properties

Cho et al. (2014) examined the crystal structure of tolylfluanid, a fungicide with a benzamide component, providing insight into its molecular interactions and potential for agricultural applications (Cho et al., 2014).

Synthesis and Biological Evaluation of Benzenesulfonamide Derivatives

Fahim and Shalaby (2019) conducted a study on the synthesis of benzenesulfonamide derivatives, demonstrating their in vitro antitumor activity. This underscores the potential therapeutic applications of benzamide derivatives in cancer treatment (Fahim & Shalaby, 2019).

Synthesis of Aromatic Polymers with Long Alkyl Side Chains

Lin et al. (1990) explored the synthesis of aromatic polymers containing benzamide components, focusing on their solubility and thermal stability. This research points to the importance of benzamide derivatives in the development of advanced materials (Lin et al., 1990).